2,2-Dichloro-1-(thiophen-2-yl)ethanol

• Molecular Formula: C6H6Cl2OS
• Molecular Weight: 197.08 g/mol
• IUPAC Name: 2,2-dichloro-1-thiophen-2-ylethanol
• InChI: InChI=1S/C6H6Cl2OS/c7-6(8)5(9)4-2-1-3-10-4/h1-3,5-6,9H
• InChI Key: GQPLKZVPVMDIQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(C(Cl)Cl)O

Description

2,2-Dichloro-1-(thiophen-2-yl)ethanol is a specialty chemical building block designed for advanced medicinal chemistry and drug discovery research. Its structure incorporates a thiophene heterocycle, a privileged scaffold in pharmaceuticals. The thiophene ring is a common feature in US FDA-approved drugs and preclinical candidates, valued for its versatile pharmacophoric properties and its role as a bio-isosteric replacement for phenyl rings, which can improve a compound's metabolic stability and binding affinity . The presence of the dichloroethanol functional group makes this compound a versatile synthetic intermediate. Researchers can leverage this reagent in the synthesis of more complex molecules targeting a range of biological activities. Thiophene-based compounds have demonstrated significant biological attributes, including anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and anti-diabetic activities in scientific studies . This makes 2,2-Dichloro-1-(thiophen-2-yl)ethanol a valuable precursor for developing novel therapeutic analogues with potential for greater efficacy. This product is intended for use by qualified researchers in laboratory settings only. It is strictly For Research Use Only and is not to be used for diagnostic, therapeutic, or any other human or veterinary applications.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents	Melting Point (°C)	Solubility	Synthesis Method	Reference
2,2-Dichloro-1-(thiophen-2-yl)ethanol	C₇H₇Cl₂OS	222.10	Thiophen-2-yl	Not reported	Likely ethanol-soluble*	Not specified	-
2,2-Dichloro-1-(2-chloro-5-methylphenyl)ethanol	C₉H₉Cl₃O	239.52	2-chloro-5-methylphenyl	Not reported	Not reported	Not specified
2,2-Dichloro-1-(2-hydroxyphenyl)ethanone	C₈H₆Cl₂O₂	205.04	2-hydroxyphenyl	98 (4-isomer)	Ethanol, dioxane	Fries rearrangement
2,2-Dichloro-1-(2-(trifluoromethyl)phenyl)ethanol	C₉H₇Cl₂F₃O	259.05	2-(trifluoromethyl)phenyl	Not reported	Not reported	Halogenation or substitution
1-(2,4-Dichlorophenyl)-2-(5-methylimidazol-1-yl)ethanol	C₁₂H₁₂Cl₂N₂O	271.15	2,4-dichlorophenyl + imidazole	Not reported	Not reported	Condensation with hydrazine
2-(Azepan-2-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride	C₁₂H₁₈ClNOS	275.80	Thiophen-2-yl + azepane	Not reported	Hydrochloride salt form	Cyclization in ethanol

Notes:

• Solubility inferred from ethanol-based recrystallization methods in related compounds .
• Melting points for dichloroethanones (e.g., 98°C for 2,2-Dichloro-1-(4-hydroxyphenyl)ethanone) suggest higher crystallinity compared to ethanol derivatives .

Key Structural Differences and Implications

Aromatic Substituents: Thiophene vs. Phenyl: The thiophene ring in the target compound is electron-rich due to sulfur's lone pairs, enhancing π-stacking interactions and reactivity in electrophilic substitutions compared to phenyl analogs .

Functional Groups: Ethanol vs.

Synthetic Routes: The Fries rearrangement (for ethanones) and Hoesch reaction (for hydroxy-substituted analogs) are common for dichloroacetophenones . Thiophene-containing compounds often utilize condensation with acetylthiophene under basic conditions .

Q & A

Basic Synthesis

Q: What are the established methods for synthesizing 2,2-dichloro-1-(thiophen-2-yl)ethanol, and what analytical techniques validate its purity? A: A Pd-catalyzed cross-coupling reaction using thiophene boroxine and chloral hydrate is a common method . Key steps include refluxing in a tetrahydrofuran/water mixture under inert conditions. Post-synthesis, purity is confirmed via $^1$H NMR (e.g., δ 7.40–7.04 ppm for thiophene protons, δ 5.48 ppm for the hydroxyl-bearing chiral center) and HRMS (observed [M + Cl]$^+$ at m/z 264.8833) . Ensure moisture-free conditions to avoid hydrolysis of intermediates.

Advanced Synthesis Optimization

Q: How can reaction yields be improved for moisture-sensitive intermediates in the synthesis of this compound? A: Optimize catalyst loading (e.g., 5 mol% Pd(OAc)$_2$) and use anhydrous solvents. Schlenk-line techniques or molecular sieves mitigate moisture interference. Monitoring reaction progress via TLC (hexane:ethyl acetate, 3:1) helps identify incomplete coupling, a common yield-limiting factor .

Structural Characterization

Q: What advanced techniques resolve ambiguities in stereochemical assignments for this compound? A: X-ray crystallography using SHELXL (for small-molecule refinement) can confirm absolute configuration . Complement this with NOESY NMR to detect spatial proximity between the thiophene ring and dichloroethanol moiety. DFT calculations (e.g., Gaussian 16) predict optimized geometries for comparison .

Reactivity and Functionalization

Q: What nucleophilic substitution pathways are feasible at the dichloroethanol moiety? A: The β,β-dichloroethanol group undergoes nucleophilic substitution with amines (e.g., pyridine) to form amino alcohols or with thiols to yield thioethers. Monitor regioselectivity via $^{13}$C NMR shifts (C-Cl at ~102.5 ppm) and track byproduct formation (e.g., HCl) using gas chromatography .

Safety and Handling

Q: What safety protocols are critical when handling this compound in the lab? A: Refer to GHS hazard codes: H315 (skin irritation), H319 (eye damage), and H335 (respiratory irritation). Use fume hoods, nitrile gloves, and safety goggles. Store at 4–8°C in amber vials to prevent photodegradation .

Data Contradictions

Q: How should researchers address discrepancies in reported melting points or spectral data? A: Cross-validate with multiple techniques (e.g., DSC for melting points, FTIR for functional groups). If NMR signals conflict with literature (e.g., thiophene proton splitting), check for solvent effects (CDCl$_3$ vs. DMSO-d$_6$) or tautomeric forms .

Computational Modeling

Q: Which computational tools predict the compound’s bioactivity or interaction with enzymes? A: Use AutoDock Vina for molecular docking studies against target proteins (e.g., cytochrome P450). PubChem’s 3D conformer database (CID: 1259059-77-2) provides initial structural inputs . Validate docking poses with MD simulations (AMBER or GROMACS).

Biological Screening

Q: What assays are suitable for evaluating its antimicrobial or enzyme-inhibitory potential? A: Perform broth microdilution assays (CLSI guidelines) for antibacterial activity. For enzyme inhibition (e.g., acetylcholinesterase), use Ellman’s method with DTNB as a chromogen. Include positive controls (e.g., chloramphenicol) and triplicate runs .

Crystallographic Challenges

Q: How can twinning or poor diffraction quality be resolved during crystallography? A: Employ SHELXD for twin detection and HKL-3000 for data integration. If twinning persists, use high-resolution synchrotron radiation. For low-resolution data, refine with SHELXL’s TWIN/BASF commands .

Mechanistic Studies

Q: What isotopic labeling strategies elucidate reaction mechanisms in its synthesis? A: Use $^{13}$C-labeled chloral hydrate to track carbonyl incorporation into the product. LC-MS/MS detects labeled fragments, while $^2$H NMR (in deuterated solvents) reveals proton transfer steps during Pd-catalyzed coupling .